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Executive Summary

Convolamine is a tropane alkaloid naturally occurring in plants of the Convolvulus genus,
notably Convolvulus pluricaulis, a herb used in traditional Ayurvedic medicine.[1][2] Recent
pharmacological interest has focused on its potent activity as a positive modulator of the
Sigma-1 Receptor (S1R), a key protein in cellular stress response and neuroprotection.[1][3][4]
This profile synthesizes the available toxicological and pharmacological data for Convolamine.

Current data on the specific toxicology of isolated Convolamine is limited. The Globally
Harmonized System (GHS) classification available is based on computational predictions rather
than direct experimental evidence.[5] However, studies on extracts of Convolvulus prostratus,
which contains Convolamine, suggest a favorable safety profile, with no toxicity observed at
high doses.[2] Convolamine demonstrates significant neuroprotective and cognitive-enhancing
effects at low doses (~1 mg/kg) in preclinical models, indicating a potentially wide therapeutic
window.[1][3][4]
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This document outlines the known pharmacodynamics of Convolamine, its mechanism of
action at the S1R, and provides standardized protocols for essential toxicological assays
required to formally establish a comprehensive safety profile for future drug development.

Regulatory and Preclinical Safety Data

Direct experimental data on the acute toxicity, genotoxicity, or carcinogenicity of purified
Convolamine is not extensively available in published literature. The primary available
information is a predicted classification and data from studies on whole-plant extracts.

GHS Hazard Classification (Predicted)

The following classification for Convolamine is provided by the ECHA C&L Inventory based on
notifications, but it is crucial to note this is a computed and not experimentally verified profile.

Hazard Class Hazard Statement Pictogram

Acute Toxicity, Oral (Category

3) H301: Toxic if swallowed Danger

Acute Toxicity, Inhalation o
H331: Toxic if inhaled Danger
(Category 3)

Source: PubChem CID 420422[5]

Safety Data from Herbal Extracts

Studies on the extracts of Convolvulus prostratus, a plant containing Convolamine, provide
some indication of its safety. An extract of the herb did not exhibit any signs of toxicity in mice
at doses up to 2000 mg/kg, suggesting a low level of acute toxicity for its constituent
compounds in this formulation.[2]

Pharmacodynamics and Mechanism of Action

Convolamine's primary mechanism of action is as a positive allosteric modulator of the Sigma-
1 Receptor (S1R).[3][4] It also exhibits activity at several other receptors at higher
concentrations.
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Primary Activity: Sigma-1 Receptor (S1R) Modulation

Convolamine enhances the activity of the S1R without directly binding to the
agonist/antagonist site.[1][3] It functions by shifting the IC50 value of S1R agonists to lower
values.[3][4] This modulation restores cellular and behavioral deficits in preclinical models of
neurodegenerative diseases like Wolfram syndrome and Alzheimer's disease.[1][4] The positive
modulatory effect of Convolamine on the S1R agonist PRE-084 was observed with an IC50 of
289 nM.[6]

The diagram below illustrates the proposed mechanism of Convolamine at the Sigma-1
Receptor.

Mechanism of Convolamine as a positive S1R modulator.

Other Receptor Interactions

In vitro pharmacological screening revealed that Convolamine interacts with other receptors,
though with less pronounced activity compared to its S1IR modulation.

Receptor/Channel Effect Concentration
Cannabinoid Receptor 2 (CB2)  Inhibition 0.1or1pum
Voltage-gated K+ (Kv) o

Inhibition 0.1or1pum
Channels
5-HT3 Receptor Inhibition 0.1orl1pum
5-HT1B Receptor Stimulation 0.1or1pum

Source: Cornez et al., 2024[3]

Proposed Toxicological Evaluation Protocols

To establish a comprehensive toxicological profile for Convolamine, a standard battery of tests
is required. The following sections detail the methodologies for key assessments.

Acute Oral Toxicity Assessment (OECD 423)
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This protocol determines the acute toxicity after a single oral dose. The Fixed Dose Procedure
is a stepwise method using a small number of animals.

Experimental Protocol:

e Animal Model: Healthy, young adult female rats (e.g., Wistar or Sprague-Dawley strain),
nulliparous and non-pregnant.

e Housing: Animals are housed in standard conditions (22 = 3 °C, 30-70% humidity, 12h
light/dark cycle) with access to standard diet and water.

o Acclimatization: Animals are acclimatized for at least 5 days before dosing.
e Dosing:

o A starting dose (e.g., 300 mg/kg) is administered to a single animal after a brief fasting
period (overnight).

o The substance is administered orally via gavage.
e Observation:

o The animal is observed for mortality, clinical signs of toxicity, and behavioral changes
continuously for the first 30 minutes, periodically for 24 hours, and then daily for 14 days.

o Body weight is recorded weekly.
e Procedure Logic:

o If the animal survives, the same dose is given to four more animals. If 2 or more animals
die, the test is repeated at a lower dose.

o If the first animal dies, the test is repeated at a lower dose level.

o The test concludes when a dose causing no mortality is identified or when mortality is
observed at the lowest dose step.
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» Endpoint: The test allows for classification into one of the GHS categories based on the
observed mortality at specific dose levels. A gross necropsy of all animals is performed at the

end of the study.

The workflow for this procedure is visualized below.

Start: Select Dose Level
(e.g., 300 mg/kg)

Dose 1 Animal (Oral Gavage)

Observe for 48h

No Toxicity

Animal Dies

Animal Survives

Dose 4 More Animals
at Same Level

Retest at Lower Dose

Observe All Animals for 14 Days
(Record clinical signs, body weight)

Gross Necropsy

End: Classify Toxicity

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing (Fixed Dose Procedure).

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test, OECD 471)

This in vitro assay assesses the potential of a substance to induce gene mutations in bacteria.

Experimental Protocol:
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» Bacterial Strains: Use at least five strains of Salmonella typhimurium and Escherichia coli
that are sensitive to different types of mutagens (e.g., TA98, TA100, TA1535, TA1537, and E.
coli WP2 uvrA or WP2 uvrA (pKM101)).

o Metabolic Activation: The test is performed both with and without an exogenous metabolic
activation system (S9 mix), typically derived from the liver of rats pre-treated with an enzyme
inducer like Aroclor 1254 or a combination of phenobarbital and B-naphthoflavone.

o Assay Procedure (Plate Incorporation Method):
o Prepare a range of concentrations of Convolamine.

o To atest tube, add 0.1 mL of the bacterial culture, 0.1 mL of the test solution (or control),
and 0.5 mL of the S9 mix (or buffer).

o Mix and pre-incubate at 37 °C for 20-30 minutes.

o Add 2.0 mL of molten top agar and vortex gently.

o Pour the mixture onto the surface of a minimal glucose agar plate.
o Incubate the plates at 37 °C for 48-72 hours.

o Controls: Include a negative (solvent) control and positive controls (known mutagens specific
to each bacterial strain, with and without S9 activation).

o Data Analysis:
o Count the number of revertant colonies on each plate.

o A positive result is defined as a dose-related increase in the number of revertant colonies,
typically at least a two-fold increase over the negative control value for most strains.

The workflow for the Ames test is visualized below.
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Start: Prepare Bacterial Strains
and Test Compound Concentrations

With Metabolic Activation Without Metabolic Activation
Mix: Bacteria + Convolamine + S9 Mix Mix: Bacteria + Convolamine + Buffer

Add Top Agar and Pour onto Plates

Pre-incubation at 37°C

A 4

A4

Incubate Plates for 48-72h

Count Revertant Colonies

Analyze Data vs. Controls

End: Determine Mutagenic Potential

Click to download full resolution via product page

Workflow for the Bacterial Reverse Mutation (Ames) Test.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures cellular metabolic activity as an indicator of cell viability,
proliferation, and cytotoxicity.

Experimental Protocol:
o Cell Line: Select a relevant cell line (e.g., HepG2 for liver toxicity, SH-SY5Y for neurotoxicity).

o Cell Plating: Seed cells into a 96-well plate at a predetermined density and allow them to
adhere overnight in a CO2z incubator.
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e Treatment: Remove the medium and add fresh medium containing various concentrations of
Convolamine. Include untreated cells as a negative control and cells treated with a known
cytotoxic agent (e.g., doxorubicin) as a positive control.

 Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

o MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial
dehydrogenases will reduce the yellow MTT to purple formazan crystals.

o Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan
crystals.

o Measurement: Measure the absorbance of the solution in each well using a microplate
reader at a wavelength of ~570 nm.

o Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot
the viability against the log of the compound concentration to determine the 1C50 (the
concentration that inhibits 50% of cell viability).

Conclusion

Convolamine is a promising neuroprotective agent with a well-defined mechanism of action as
a positive allosteric modulator of the Sigma-1 Receptor. While preclinical efficacy has been
demonstrated at low doses, a comprehensive toxicological profile of the purified compound is
currently lacking. The predicted acute toxicity warrants careful handling and further
investigation. To advance Convolamine towards clinical development, rigorous evaluation
using standardized toxicological protocols, such as those outlined in this guide, is an essential
next step. These studies will formally establish its safety profile and define the therapeutic
window, providing the necessary data for regulatory submission and risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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